Cas no 1042521-81-2 (2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine)

• Product Name: 2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine
• CAS No: 1042521-81-2
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 5069256
• Update Time: 2025-06-11

2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1,4-diazepan-1-yl)pyridin-3-amine
• 2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine

• Inchi： 1S/C11H18N4/c1-14-6-3-7-15(9-8-14)11-10(12)4-2-5-13-11/h2,4-5H,3,6-9,12H2,1H3
• InChI Key： DJZUYSBACQACHE-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)N)CCN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 0.8
• Topological Polar Surface Area: 45.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine

Comprehensive Overview of 2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine (CAS No. 1042521-81-2)

2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine (CAS No. 1042521-81-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a pyridine ring linked to a 1,4-diazepane moiety, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine includes a pyridin-3-amine group, which is known for its electron-rich nature and ability to participate in hydrogen bonding. This characteristic enhances its binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry. The 4-methyl-1,4-diazepane component adds conformational flexibility, which is crucial for optimizing drug-receptor interactions. Recent studies highlight its potential in addressing neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine and personalized therapeutics.

In the context of synthetic chemistry, CAS No. 1042521-81-2 is often utilized in multicomponent reactions and catalyzed transformations. Its stability under various reaction conditions makes it a preferred choice for constructing complex molecular architectures. Additionally, its solubility in common organic solvents facilitates its use in high-throughput screening and combinatorial chemistry. These attributes have positioned it as a key player in the search for novel small-molecule drugs and biochemical probes.

The growing interest in 2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine is also reflected in its frequent appearance in patent literature and academic publications. Innovations in green chemistry have further amplified its appeal, as researchers seek eco-friendly methods for its synthesis. For instance, recent advancements in microwave-assisted synthesis and flow chemistry have reduced reaction times and improved yields, addressing the demand for sustainable practices in chemical manufacturing.

From a commercial perspective, CAS No. 1042521-81-2 is available through specialized suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend beyond drug development, including its use in material science for designing functional polymers and sensors. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge research and industrial innovation.

In summary, 2-(4-Methyl-1,4-diazepan-1-yl)pyridin-3-amine (CAS No. 1042521-81-2) represents a promising avenue for interdisciplinary research. Its structural versatility, coupled with its relevance to contemporary healthcare challenges, ensures its continued prominence in scientific discourse. Whether in the realm of drug discovery, chemical synthesis, or advanced materials, this compound exemplifies the synergy between molecular design and practical application.